2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate

• Molecular Formula: C18H18N2O2
• Molecular Weight: 294.3 g/mol
• IUPAC Name: 2-[2-(2-cyanoethylamino)phenyl]ethyl benzoate
• InChI: InChI=1S/C18H18N2O2/c19-12-6-13-20-17-10-5-4-7-15(17)11-14-22-18(21)16-8-2-1-3-9-16/h1-5,7-10,20H,6,11,13-14H2
• InChI Key: DODHZKSKWCTVII-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCCC2=CC=CC=C2NCCC#N

Description

2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate is an organic compound that belongs to the class of esters. Esters are characterized by their pleasant odors and are often used in perfumes and flavoring agents . This compound is notable for its unique structure, which includes a cyanoethylamino group attached to a phenyl ring, further connected to an ethyl benzoate moiety.

Preparation Methods

The synthesis of 2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate typically involves the cyanoethylation of aniline derivatives. The reaction conditions often include the use of acrylonitrile as a reagent and a base as a catalyst . Industrial production methods may involve large-scale cyanoethylation processes, where the reaction is carried out in a controlled environment to ensure high yield and purity.

Chemical Reactions Analysis

2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyano group can be replaced by other nucleophiles like amines or alcohols.

Scientific Research Applications

2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound can be used in the study of enzyme interactions and protein binding.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate involves its interaction with molecular targets through its cyanoethylamino group. This group can participate in hydrogen bonding and other interactions with biological molecules, influencing various biochemical pathways .

Comparison with Similar Compounds

Similar compounds to 2-[2-(2-Cyanoethylamino)phenyl]ethyl benzoate include:

Ethyl benzoate: Lacks the cyanoethylamino group, making it less reactive in certain chemical reactions.

Methyl benzoate: Similar ester structure but with a methyl group instead of an ethyl group.

Phenylacetic acid esters: These compounds have a similar ester linkage but differ in the aromatic ring structure.

This compound stands out due to its unique combination of a cyanoethylamino group and an ester linkage, providing distinct chemical and biological properties.